Cas no 1391077-73-8 (1-Tert-butyl 2-ethyl 2-methylazetidine-1,2-dicarboxylate)

• Product Name: 1-Tert-butyl 2-ethyl 2-methylazetidine-1,2-dicarboxylate
• CAS No: 1391077-73-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD24387386
• CID: 2111916
• PubChem ID: 70562970
• Update Time: 2024-11-02

1-Tert-butyl 2-ethyl 2-methylazetidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 2-ethyl 2-methylazetidine-1,2-dicarboxylate
• SGPDJLPHUZYXCT-UHFFFAOYSA-N
• SB22149
• 2-Ethyl 1-boc-2-methylazetidine-2-carboxylate
• 2-methyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• 1,2-Azetidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester
• AS-52542
• MFCD24387386
• P15314
• AKOS027338396
• O1-tert-Butyl O2-ethyl 2-methylazetidine-1,2-dicarboxylate
• SY099688
• DA-29065
• Ethyl 1-Boc-2-methylazetidine-2-carboxylate
• 1-O-tert-butyl 2-O-ethyl 2-methylazetidine-1,2-dicarboxylate
• 1-tert-butyl2-ethyl2-methylazetidine-1,2-dicarboxylate
• 1391077-73-8
• CS-0052401
• SCHEMBL11319816
• 1-Tert-butyl 2-ethyl 2-methylazetidine-1,2-dicarboxylate

• MDL： MFCD24387386
• Inchi： 1S/C12H21NO4/c1-6-16-9(14)12(5)7-8-13(12)10(15)17-11(2,3)4/h6-8H2,1-5H3
• InChI Key： SGPDJLPHUZYXCT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC1(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.8